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Cat. No.: B1306222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Iodotetrahydro-2H-pyran, a heterocyclic organic compound, serves as a valuable building

block in medicinal chemistry and organic synthesis.[1] Its utility lies in the presence of a

reactive iodine atom, which can be readily displaced in nucleophilic substitution reactions, and

a stable tetrahydropyran ring, a common scaffold in many biologically active molecules.[1] This

technical guide provides a comprehensive overview of the commercial availability of 4-
iodotetrahydro-2H-pyran, its key chemical and physical properties, and a detailed

experimental protocol for its synthesis.

Commercial Availability
4-Iodotetrahydro-2H-pyran (CAS No. 25637-18-7) is readily available from a variety of

chemical suppliers.[2][3][4][5][6][7][8][9][10] Purity levels are typically offered at ≥95% or higher,

with some suppliers providing purities of ≥97% and ≥99%.[1][6][8] The compound is generally

sold in quantities ranging from milligrams to hundreds of grams. For larger, bulk quantities,

inquiries with specific suppliers are recommended.[11]

The following table summarizes the availability from a selection of suppliers. Please note that

pricing and stock levels are subject to change and should be verified on the respective

supplier's website.
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Supplier Available Quantities Purity

Sigma-Aldrich 1g, 5g, 10g Not specified

ChemicalBook Inquire for pricing 98% min

CymitQuimica 250mg, 1g, 5g, 10g, 25g, 100g 98%

Thermo Scientific 250mg, 1g ≥97%

TCI America Inquire for pricing >95.0%

Apollo Scientific 1g, 5g, 10g, 25g, 100g Not specified

ChemScene Inquire for pricing 97%

Chem-Impex Inquire for pricing ≥ 99% (HPLC)

Physicochemical Properties
A summary of the key physical and chemical properties of 4-iodotetrahydro-2H-pyran is

presented in the table below. This data is aggregated from various chemical suppliers and

databases.

Property Value Source(s)

Molecular Formula C₅H₉IO [2][5][6][7]

Molecular Weight 212.03 g/mol [2][5][6][7][8]

Appearance Colorless to light yellow liquid [1][2][4]

Boiling Point 79 °C [2][3]

Density 1.77 ± 0.1 g/cm³ [2][3][4]

Refractive Index 1.5471 [2]

Storage Temperature 2-8°C, protect from light [1][2][6]

Synthesis of 4-Iodotetrahydro-2H-pyran
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The most common laboratory synthesis of 4-iodotetrahydro-2H-pyran involves the iodination

of tetrahydro-2H-pyran-4-ol. A general experimental protocol is detailed below.

Experimental Protocol: Synthesis from Tetrahydro-2H-
pyran-4-ol
Materials:

Tetrahydro-2H-pyran-4-ol

Imidazole

Triphenylphosphine

Iodine

Tetrahydrofuran (THF)

Ethyl acetate

Deionized water

Anhydrous sodium sulfate

Procedure:

To a round bottom flask, add tetrahydro-2H-pyran-4-ol (1.0 eq), imidazole (1.2 eq), and

triphenylphosphine (1.05 eq).

Dissolve the solids in tetrahydrofuran (THF).

Cool the mixture to 0 °C in an ice bath.

In a separate flask, prepare a solution of iodine (1.2 eq) in THF.

Slowly add the iodine solution dropwise to the stirred reaction mixture at 0 °C.
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After the addition is complete, allow the reaction mixture to warm to room temperature and

continue stirring overnight.

Monitor the reaction progress by a suitable method (e.g., TLC).

Upon completion, dilute the reaction mixture with ethyl acetate.

Wash the organic layer with deionized water.

Back-extract the aqueous layer with ethyl acetate.

Combine all organic layers and dry over anhydrous sodium sulfate.

Filter the mixture and concentrate the filtrate under reduced pressure.

Purify the crude product by column chromatography on silica gel, eluting with a gradient of

ethyl acetate in heptane (e.g., 0-50%) to yield 4-iodotetrahydro-2H-pyran as a clarified light

yellow oil.[2]

Synthesis Workflow Diagram
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Click to download full resolution via product page

Caption: Synthetic workflow for 4-iodotetrahydro-2H-pyran.

Safety Information
4-Iodotetrahydro-2H-pyran is classified as an irritant.[3] It is irritating to the eyes, respiratory

system, and skin.[4] Standard laboratory safety precautions, including the use of personal

protective equipment such as safety glasses, gloves, and a lab coat, should be followed when

handling this compound. For detailed safety information, refer to the Safety Data Sheet (SDS)

provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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